Cas no 1182-34-9 (1,4-Dicaffeoylquinic acid)

1,4-Dicaffeoylquinic acid Properties

Names and Identifiers

• CYNARIN
• 1,4-dicaffeylquinicacidhydrate
• 3,4-dihydroxycinnamicacid1-carboxy-3,5-dihydroxy-1,4-cyclohexyleneesterhy
• acido,1,4-dicaffeilchinico
• cin
• cinarcaf
• cinnamicacid,3,4-dihydroxy-,1-carboxy-3,5-dihydroxy-1,4-cyclohexyleneester,
• cyn
• cynarine
• 1,4-Dicaffeoylquinic acid
• 1,3-DICAFFEOYLQUINIC ACID
• 1.3-O-Dicaffeoylquinic acid
• CINARAN
• CINARINE
• Indena Cinaran
• listrocol
• plemocil
• 1,4-Dicaffeylquinic acid
• 1,4-Bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-3,5-dihydroxycyclohexane-1-carboxylic acid
• (3R,5R)-1,4-Bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-3,5-dihydroxycyclohexane-1-carboxylic acid
• 1,4-Di-O-caffeoylquinic acid
• Dicaffeoylquinic acid
• (3R,5R)-1,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-3,5-dihydroxycyclohexane-1-carboxylic acid
• (3S,5S)-1,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-3,5-dihydroxycyclohexane-1-carboxylic acid
• CIN [Italian]
• 1,4-Dicqa
• Acido, 1,4-dicaffeilchinico
• MEGxp0_000656
• 1182-34-9
• NSC-91529
• 251320-68-0
• ACon1_001889
• 3,4-Dihydroxycinnamic acid 1-carboxy-3,5-dihydroxy-1,4-cyclohexylene ester
• CHEBI:176204
• Q27260722
• NSC 91529
• Cyclohexanecarboxylic acid, 1,4-bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-3,5-dihydroxy-, (1alpha,3alpha,4alpha,5beta)-
• rel-(1alpha,3R,4alpha,5R)-1,4-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-3,5-dihydroxycyclohexanecarboxylic acid
• UNII-50048OZ68I
• Cinnamic acid, 3,4-dihydroxy-, 1-carboxy-3,5-dihydroxy-1,4-cyclohexylene ester
• Acido, 1,4-dicaffeilchinico [Italian]
• CYCLOHEXANECARBOXYLIC ACID, 1,4-BIS(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,5-DIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• rel-(1alpha,3R,4alpha,5R)-1,4-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-3,5-dihydroxycyclohexanecarboxylicacid
• SCHEMBL16221619
• AC-6034
• NCGC00180035-01
• SCHEMBL20883251
• HY-N0358
• A803898
• AKOS025402175
• 50048OZ68I
• PD125757
• Cyclohexanecarboxylic acid, 1,4-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,5-dihydroxy-, (1alpha,3R,4alpha,5R)-
• EINECS 214-655-7
• CS-0008910
• (1S,2S,3S,4R)-1,4-Bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-2,3-dihydroxy-cyclohexanecarboxylic acid
• 1,4-Bis-(3,4-dihydroxycinnamoyl)quinic acid
• 1,4-DCQA
• NS00023804
• MLS000736925
• CHEMBL1966984
• AKOS015896849
• HMS2860I12
• 1,4-bis[[(E)-3-(3,4-dihydroxyphenyl)acryloyl]oxy]-3,5-dihydroxy-cyclohexanecarboxylic acid
• 1,4-BIS[[(2E)-3-(3,4-DIHYDROXYPHENYL)-2-PROPENOYL]OXY]-3,5-DIHYDROXYCYCLOHEXANECARBOXYLIC ACID
• cid_5316647
• BDBM87457
• 1,4-bis[(E)-3-(3,4-dihydroxyphenyl)-1-oxoprop-2-enoxy]-3,5-dihydroxy-1-cyclohexanecarboxylic acid
• 1,4-bis[[(E)-3-[3,4-bis(oxidanyl)phenyl]prop-2-enoyl]oxy]-3,5-bis(oxidanyl)cyclohexane-1-carboxylic acid
• SMR000528430
• LS-15106
• PD130367
• 1,4-Bis{[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-3,5-dihydroxycyclohexane-1-carboxylic acid
• DTXSID20859592
• 2-Allyl-1,4-bis((3-(3,4-dihydroxyphenyl)-1-oxo)oxy)-3,5-dihydroxycyclohexanecarboxylic acid
• CIN
• 1,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-3,5-dihydroxycyclohexane-1-carboxylic acid
• +Expand

• MDL： MFCD11112054
• InChIKey： IYXQRCXQQWUFQV-RDJMKVHDSA-N
• Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(32)36-23-19(30)11-25(24(34)35,12-20(23)31)37-22(33)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-31H,11-12H2,(H,34,35)/b7-3+,8-4+/t19-,20-,23?,25?/m1/s1
• SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)C1(C(=O)O[H])C([H])([H])[C@]([H])(C([H])([C@@]([H])(C1([H])[H])O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 516.126776g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 516.126776g/mol
• Monoisotopic Mass: 516.126776g/mol
• Topological Polar Surface Area: 211Ų
• Heavy Atom Count: 37
• Complexity: 873
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 516.4

Experimental Properties

• LogP: 1.02960
• PSA: 211.28000
• Refractive Index: 1.719
• Boiling Point: 819.9±65.0 °C at 760 mmHg
• Melting Point: 225-227 ºC
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 278.1±27.8 °C
• Color/Form: White powder
• Density: 1.64

1,4-Dicaffeoylquinic acid Security Information

• Safety Instruction： S36/37-S60-S61
• Risk Phrases：R22; R43; R50/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1,4-Dicaffeoylquinic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances